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Compound of Interest

Compound Name: 4',5'-Dibromofluorescein

Cat. No.: B7799365

Essential Safety and Handling Guide for 4',5'-
Dibromofluorescein

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 4',5'-Dibromofluorescein.
Adherence to these procedures is essential to ensure a safe laboratory environment.

Chemical Identifier:

Name: 4',5'-Dibromofluorescein

Synonyms: C.I. 45370.1, Solvent Red 72, Eosinic acid[1][2][3]

CAS Number: 596-03-2[1][2][3]

Appearance: Orange powder[1][4]

Immediate Safety Precautions

4'.5'-Dibromofluorescein is a hazardous chemical that can cause skin, eye, and respiratory
irritation. It is also toxic if swallowed.[2][4][5] In case of exposure, follow these first-aid
measures immediately:
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical aid if irritation develops or persists.[1][4]

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Seek medical attention.[1]

 Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person. Get medical aid immediately.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 4',5'-
Dibromofluorescein to minimize exposure and ensure personal safety.
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Protection Type

Recommended Equipment

Specifications and Best
Practices

Eye and Face Protection

Chemical safety goggles and
face shield

Goggles should comply with
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1][6] A face
shield should be worn over
goggles when there is a splash
hazard.[7]

Hand Protection

Chemical-resistant gloves

Disposable nitrile gloves are
the minimum requirement for
incidental contact.[7] For
prolonged contact, consider
double-gloving or using more
robust gloves. Always inspect
gloves for degradation before
use and wash hands after

removal.[7][8]

Body Protection

Laboratory coat and protective
clothing

Wear a fully buttoned lab coat
and appropriate protective
clothing to prevent skin

exposure.[1][8]

Respiratory Protection

NIOSH-approved respirator

Use in a well-ventilated area.
[6] A respirator with a Type P2
(EN 143) cartridge is
recommended if engineering
controls are insufficient or
during spill cleanup to avoid

inhaling the powder.[8]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to prevent accidental exposure and

maintain the integrity of the chemical.
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Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne
concentrations low.[1][6]

e Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[1][6]

Handling Procedures:

Read the Safety Data Sheet (SDS) thoroughly before beginning any work.

Minimize dust generation and accumulation when handling the powder.[1][6]

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[8]

Do not eat, drink, or smoke in the laboratory area.[8]

Wash hands thoroughly with soap and water after handling.[8]

Keep the container tightly closed when not in use.[1][6]

Storage:

» Store in a tightly closed, original container.[1][4]

o Keep in a cool, dry, and well-ventilated area.[4][6]

o Store away from incompatible materials such as strong oxidizing agents.[2][8]

Disposal Plan

Contaminated materials and waste must be disposed of safely and in accordance with all
applicable regulations.

Spill Cleanup:

o Evacuate the area and alert others.
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Wear the appropriate PPE, including respiratory protection, gloves, and safety goggles.[8]

Clean up spills immediately.[1]

Use dry cleanup procedures to avoid generating dust.[8] Sweep or vacuum the material.

Place the spilled material into a clean, dry, labeled, and sealed container for disposal.[1][8]

Wash the spill area with soap and water, and prevent runoff from entering drains.[8]
Waste Disposal:
o All waste must be handled in accordance with local, state, and federal regulations.[8]

» Dispose of the chemical and any contaminated materials at an approved waste disposal
plant.[2]

e Do not discharge into sewers or waterways.[8]

Workflow for Handling and Disposal of 4',5'-
Dibromofluorescein
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Workflow for Safe Handling and Disposal of 4',5'-Dibromofluorescein
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Caption: Workflow for the safe handling and disposal of 4',5'-Dibromofluorescein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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